N-(3-chloro-2-methylphenyl)-2-((6-oxo-5-tosyl-1,6-dihydropyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-[[5-(4-methylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H18ClN3O4S2/c1-12-6-8-14(9-7-12)30(27,28)17-10-22-20(24-19(17)26)29-11-18(25)23-16-5-3-4-15(21)13(16)2/h3-10H,11H2,1-2H3,(H,23,25)(H,22,24,26)
• InChI Key: AIVWVUBGRGYJIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CN=C(NC2=O)SCC(=O)NC3=C(C(=CC=C3)Cl)C
• Molecular Formula: C20H18ClN3O4S2
• Molecular Weight: 464.0 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-((6-oxo-5-tosyl-1,6-dihydropyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H18ClN3O4S2 and its molecular weight is 463.95. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibition and Pharmacokinetics

The thiouracil derivative PF-06282999, closely related to the compound , is an irreversible inactivator of the myeloperoxidase enzyme, showing promise in the treatment of cardiovascular diseases. Its pharmacokinetics and disposition have been thoroughly studied across animals and humans, revealing that its physicochemical properties generally favor elimination via nonmetabolic routes, potentially reducing toxicity concerns related to bioactivation. This compound demonstrates moderate plasma protein binding across species and is characterized by low to moderate plasma clearances and good oral bioavailability, with renal clearance projected as the major clearance mechanism in humans (Dong et al., 2016).

Antitumor Activity

New derivatives of thieno[3,2-d]pyrimidine, which share a core structural similarity with the compound of interest, have shown potent anticancer activity against various human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma cells. These findings highlight the potential of such compounds in the development of new anticancer agents (Hafez & El-Gazzar, 2017).

Metabolism Studies

Investigations into the metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes have provided insights into the metabolic pathways and potential toxicological implications of compounds structurally related to N-(3-chloro-2-methylphenyl)-2-((6-oxo-5-tosyl-1,6-dihydropyrimidin-2-yl)thio)acetamide. Such studies are crucial for understanding the biotransformation and potential health risks associated with exposure to these compounds (Coleman et al., 2000).

Anti-inflammatory and Anticonvulsant Activities

Research into compounds with similar structural features has shown significant anti-inflammatory and anticonvulsant activities, suggesting a wide range of therapeutic applications for these molecules. The synthesis of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides has demonstrated promising results in this regard, further underscoring the potential medicinal value of such compounds (Sunder & Maleraju, 2013).